Cas no 2171261-98-4 ((2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid
• CAS No: 2171261-98-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5982476
• PubChem ID: 165570342
• Update Time: 2025-05-20

(2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid
• (2S,3R)-3-methoxy-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• (2S,3R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxybutanoic acid
• EN300-1567511
• EN300-1567512
• 2171261-98-4
• EN300-1567513

• Inchi： 1S/C25H28N2O6/c1-14(32-2)22(24(29)30)27-23(28)15-11-16(12-15)26-25(31)33-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21-22H,11-13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t14-,15?,16?,22+/m1/s1
• InChI Key： CGADPRUYWXBPMK-LTLHMFDMSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)[C@@H](C)OC

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid

Introduction to (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic Acid (CAS No. 2171261-98-4)

(2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171261-98-4, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further exploration in medicinal chemistry.

The molecular architecture of this compound is characterized by a chiral center at the (2S,3R) configuration, which is crucial for its biological activity. The presence of a cyclobutyl formamide moiety and a methoxybutanoic acid side chain adds complexity to its interactions with biological targets. Such structural features are often leveraged in the design of novel therapeutic agents to enhance specificity and efficacy.

In recent years, there has been growing interest in the development of molecules that can modulate intracellular signaling pathways. The (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid structure exhibits potential binding affinity to various enzymes and receptors, making it a valuable scaffold for drug discovery. Its flourenyldimethoxycarbonyl group is particularly noteworthy, as it can serve as a protecting group in peptide synthesis while also contributing to the overall pharmacokinetic properties of the compound.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of this molecule may interact with neurotransmitter receptors, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The cyclobutyl formamide moiety is believed to enhance blood-brain barrier penetration, which is a critical factor for effective central nervous system drug delivery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries and catalysts is essential to maintain the stereochemical integrity of the (2S,3R) configuration. Advanced synthetic techniques, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to construct the complex framework of this molecule.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The flourenyl group, in particular, has been shown to exhibit favorable hydrophobic interactions with lipid bilayers, which could enhance membrane permeability and improve oral bioavailability. Additionally, the methoxybutanoic acid side chain may contribute to metabolic stability by resisting enzymatic degradation.

The pharmacological profile of (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid has been extensively evaluated in vitro and in vivo. In cell-based assays, this compound has demonstrated inhibitory activity against several key enzymes involved in disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby disrupting abnormal signaling cascades.

Animal models have further supported the therapeutic potential of this compound. In preclinical studies conducted on rodents, administration of derivatives has resulted in significant reductions in tumor growth and improved survival rates. These findings have laid the groundwork for clinical trials aimed at evaluating the safety and efficacy of this class of compounds in human patients.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. The structural motifs found in this compound bear resemblance to certain bioactive natural products that have been traditionally used in medicinal practices. By leveraging these natural templates, researchers can generate novel molecules with enhanced pharmacological properties.

The flourenyldimethoxycarbonyl group not only serves as a protecting group but also contributes to the overall solubility and stability of the molecule. This feature is particularly important for formulation development, as it ensures that the drug candidate remains viable under various storage conditions. Furthermore, the methoxybutanoic acid moiety can be modified further to optimize pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).

Future directions in the research of (2S,3R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid include exploring its potential as an antagonist or agonist for various receptors. The cyclobutyl formamide group provides a versatile platform for derivatization, allowing chemists to fine-tune biological activity through structural modifications. Additionally, investigating its interactions with protein targets using biophysical techniques will provide deeper insights into its mechanism of action.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of promising candidates like this one. Predictive models have been trained on large datasets containing known bioactive molecules to identify structural features that correlate with therapeutic efficacy. These models have successfully predicted new analogs with enhanced potency and selectivity.

In conclusion，（(2S，3R）-2-{3-（（9H-fluorene-9-yloxy-carbonyl）.cyclobutylformamide}-3-methoxybutanoic acid, identified by its CAS number CAS No.. 2171261-98-4 , represents a significant advancement in pharmaceutical research。 Its complex molecular structure， characterized by chiral centers， functional groups， and bioactive moieties， positions it as a valuable scaffold for developing novel therapeutics。 Ongoing studies continue to uncover its potential applications， particularly in neurological disorders， highlighting its importance as a target for future drug discovery efforts。